Cas no 869069-30-7 (2-(5-bromo-2-methoxyphenyl)-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2-(5-bromo-2-methoxyphenyl)-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 869069-30-7
• MF: C₂₀H₁₆BrN₅O₄
• MW: 470.276143074036
• CID: 6304892
• PubChem ID: 16815621
• Update Time: 2025-05-30

2-(5-bromo-2-methoxyphenyl)-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methoxyphenyl)-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• AB00676514-01
• 2-(5-bromo-2-methoxyphenyl)-9-(2-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• F1848-0127
• 869069-30-7
• AKOS024268778

• Inchi： 1S/C20H16BrN5O4/c1-29-13-8-7-10(21)9-11(13)18-23-15(17(22)27)16-19(25-18)26(20(28)24-16)12-5-3-4-6-14(12)30-2/h3-9H,1-2H3,(H2,22,27)(H,24,28)
• InChI Key： MTANOMCJWCIEKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1N=C(C(N)=O)C2=C(N=1)N(C(N2)=O)C1C=CC=CC=1OC)OC

Computed Properties

• Exact Mass: 469.03857g/mol
• Monoisotopic Mass: 469.03857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 120Ų

Additional information on 2-(5-bromo-2-methoxyphenyl)-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Compound CAS No. 869069-30-7: 2-(5-bromo-2-methoxyphenyl)-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

The compound CAS No. 869069-30-7, also known as 2-(5-bromo-2-methoxyphenyl)-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the purine derivative class, which has been extensively studied for its diverse biological activities, particularly in the context of kinase inhibition and anti-cancer therapeutics.

The molecular structure of this compound is characterized by a purine backbone, which serves as a central scaffold for various functional groups. The presence of a 5-bromo and 2-methoxy substituent on one phenyl ring, along with another 2-methoxyphenyl group attached to the purine system, introduces unique electronic and steric properties. These features are critical for its interaction with biological targets, such as protein kinases, which are often overexpressed in cancer cells.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to specific kinase targets. For instance, studies utilizing molecular docking simulations have revealed that the purine core of this compound can effectively bind to the ATP-binding pocket of kinases, a common strategy employed by many anti-cancer agents. The bromo and methoxy groups further enhance the compound's selectivity by modulating its interaction with key residues within the active site.

Experimental validation of these computational predictions has been conducted through in vitro assays, where this compound demonstrated potent inhibitory activity against several oncogenic kinases. Notably, its ability to selectively inhibit Src family kinases has drawn significant attention due to their role in tumor progression and metastasis. Furthermore, preliminary pharmacokinetic studies suggest that this compound exhibits favorable absorption and stability profiles, making it a promising candidate for further preclinical development.

In addition to its therapeutic potential in oncology, this compound has also shown promise in other therapeutic areas. For example, recent research has explored its potential as an anti-inflammatory agent by targeting key enzymes involved in inflammatory pathways. The purine derivative framework has been shown to modulate the activity of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the bromo and methoxy substituents requires precise control over reaction conditions to ensure high yields and purity. Advanced purification techniques, such as high-performance liquid chromatography (HPLC), are employed to isolate the final product with high precision.

From a structural standpoint, the purine backbone provides a rigid framework that facilitates specific interactions with biological targets. The carboxamide group at position 6 further enhances the compound's solubility and bioavailability, which are critical factors for drug delivery. The strategic placement of electron-donating and electron-withdrawing groups on the phenyl rings also plays a crucial role in tuning the compound's pharmacodynamic properties.

Recent breakthroughs in personalized medicine have underscored the importance of developing compounds with high specificity and minimal off-target effects. In this context, CAS No. 869069-30-7 represents a significant advancement due to its ability to selectively target disease-related kinases while sparing normal cellular processes. This selectivity not only enhances therapeutic efficacy but also reduces the likelihood of adverse side effects.

Looking ahead, ongoing clinical trials are expected to provide deeper insights into the safety and efficacy profile of this compound. Its unique combination of potent kinase inhibition and favorable pharmacokinetic properties positions it as a strong candidate for addressing unmet medical needs in oncology and inflammation.